3-(((1H-benzo[d]imidazol-2-yl)methyl)thio)-1-(4-chlorophenyl)-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile

• IUPAC Name: 3-(1H-benzimidazol-2-ylmethylsulfanyl)-1-(4-chlorophenyl)-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
• InChI: InChI=1S/C24H19ClN4S/c25-16-11-9-15(10-12-16)23-18-6-2-1-5-17(18)19(13-26)24(29-23)30-14-22-27-20-7-3-4-8-21(20)28-22/h3-4,7-12H,1-2,5-6,14H2,(H,27,28)
• InChI Key: NVRFNVMLOCHGRI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(N=C2C3=CC=C(C=C3)Cl)SCC4=NC5=CC=CC=C5N4)C#N
• Molecular Formula: C24H19ClN4S
• Molecular Weight: 431.0 g/mol
• CAS No.: 840454-96-8

Description

This compound is a structurally complex molecule featuring a tetrahydroisoquinoline core fused with a benzoimidazole-thioether moiety and a 4-chlorophenyl substituent. Its synthesis typically involves multi-step reactions, leveraging nucleophilic substitution and cyclization strategies to assemble the heterocyclic framework.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with three analogs based on structural features, functional groups, and inferred biological relevance:

Table 1: Structural and Functional Group Comparison

Compound Name	Core Structure	Key Substituents	Functional Groups	Potential Applications
Target Compound	5,6,7,8-Tetrahydroisoquinoline	- 4-Chlorophenyl - Benzoimidazolylmethylthio - Carbonitrile	Thioether, nitrile, aromatic chloro	Kinase inhibition, antimicrobial (inferred)
2-Amino-1-(4-methylphenyl)-5-oxo-4-(thiophen-3-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile (CAS: 311315-58-9)	Hexahydroquinoline	- 4-Methylphenyl - Thiophen-3-yl - Amino, nitrile	Nitrile, amine, ketone	Anticancer, enzyme modulation (hypothesized)
2-[4-[[2-Butyl-4-chloro-5-(hydroxymethyl)imidazol-1-yl]methyl]phenyl]benzonitrile (CAS: 114772-55-3)	Biphenyl-imidazole	- Butyl-chloro-imidazole - Hydroxymethyl - Benzonitrile	Nitrile, hydroxymethyl, chloro	Cardiovascular agents (e.g., angiotensin receptor modulation)
Ethyl 3-[4-(1,2-dimethyl-5-nitro-1H-imidazol-4-yl)-phenyl]-2-hydroxypropanoate (from )	Nitroimidazole-phenyl	- Nitroimidazole - Hydroxypropanoate ester	Nitro, ester, hydroxyl	Antiparasitic, radiosensitizing agents

Key Findings

Core Structure Differences: The target compound’s tetrahydroisoquinoline core distinguishes it from hexahydroquinoline (CAS: 311315-58-9) and biphenyl-imidazole (CAS: 114772-55-3) analogs. The fused isoquinoline system may enhance rigidity and binding selectivity compared to flexible hexahydroquinoline derivatives . The nitroimidazole core in ’s compound confers redox-active properties, absent in the target molecule, which may limit its utility in hypoxia-targeted therapies .

The 4-chlorophenyl substituent is shared with CAS: 114772-55-3, suggesting shared stability against metabolic degradation compared to methylphenyl (CAS: 311315-58-9) or nitroimidazole derivatives .

Biological Implications :

• Nitrile-containing analogs (e.g., target compound, CAS: 114772-55-3) often exhibit enhanced binding to enzymatic active sites via dipole interactions, a feature leveraged in kinase inhibitors .
• The absence of nitro or ester groups in the target compound may reduce cytotoxicity compared to ’s nitroimidazole derivatives, which are associated with DNA alkylation .

Table 2: Hypothesized Pharmacokinetic Properties

Property	Target Compound	CAS: 311315-58-9	CAS: 114772-55-3
LogP (Predicted)	~3.8 (moderate lipophilicity)	~2.5 (lower due to polar amine)	~4.2 (high due to butyl chain)
Metabolic Stability	High (chlorophenyl resistance)	Moderate (amine susceptibility)	Moderate (hydroxymethyl oxidation)
Synthetic Complexity	High (multi-step cyclization)	Moderate (ester hydrolysis steps)	Low (modular imidazole coupling)

• Synthesis Challenges: The target compound’s tetrahydroisoquinoline-benzimidazole fusion requires precise regiocontrol during cyclization, contrasting with simpler imidazole-aryl couplings seen in CAS: 114772-55-3 .